Cas no 1806849-90-0 (3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride
• CAS No: 1806849-90-0
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4878737
• Update Time: 2025-06-12

3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)7-3(2-11)1-4(5(9)10)6(12-7)13(14)15/h1,5H
• InChI Key： AHNXVIBKVVARLK-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C(F)F)=C([N+](=O)[O-])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.7
• Topological Polar Surface Area: 125

Additional information on 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride

Professional Introduction to 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride (CAS No. 1806849-90-0)

3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1806849-90-0, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a cyano group, a nitro group, and a difluoromethyl substituent, make it a versatile building block for the development of novel drugs and pesticides.

The 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride molecule exhibits remarkable reactivity due to its sulfonyl chloride functionality, which readily participates in nucleophilic substitution reactions. This property has been exploited in numerous synthetic pathways to introduce sulfonyl groups into complex molecular frameworks. The compound's pyridine core also provides a suitable scaffold for further functionalization, enabling the creation of diverse chemical entities with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological properties. The nitropyridine scaffold, in particular, has been extensively studied for its role in medicinal chemistry. Studies have demonstrated that nitropyridines can serve as effective intermediates in the synthesis of antiviral, antibacterial, and anticancer agents. The introduction of electron-withdrawing groups such as cyano and nitro enhances the electrophilicity of the pyridine ring, facilitating further functionalization and improving binding affinity to biological targets.

The presence of a difluoromethyl group in the molecule is particularly noteworthy, as this substituent is known to enhance metabolic stability and binding affinity in drug candidates. Difluoromethyl groups have been incorporated into numerous FDA-approved drugs due to their ability to improve pharmacokinetic profiles. In the context of 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride, this group likely contributes to the compound's overall reactivity and utility in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular modeling studies have been conducted on derivatives of pyridine sulfonyl chlorides to identify potential leads for drug development. These studies often involve virtual screening of large compound libraries to identify candidates with optimal pharmacokinetic properties. The 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride structure has been found to be a promising candidate for further investigation due to its unique combination of functional groups.

The sulfonyl chloride moiety in this compound is particularly interesting from a synthetic perspective. Sulfonyl chlorides are known for their ability to react with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity has been leveraged in the synthesis of sulfonamides, which are prevalent in pharmaceuticals due to their broad spectrum of biological activities. The ability to efficiently introduce sulfonyl groups into target molecules makes 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides and insecticides. The unique structural features of 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride, particularly its electron-withdrawing groups and sulfonyl chloride functionality, make it an attractive candidate for developing novel agrochemicals with enhanced efficacy and environmental safety.

The synthesis of complex organic molecules often requires multi-step pathways involving various reaction conditions and reagents. The availability of high-quality intermediates like 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride can significantly streamline these processes by providing chemists with pre-functionalized building blocks. This approach not only saves time but also reduces the likelihood of side reactions, leading to higher yields and purities.

Ongoing research continues to explore new applications for this compound and its derivatives. Innovations in synthetic methodologies and an increased understanding of molecular interactions are driving the development of more effective and targeted therapies. As computational tools become more sophisticated, researchers are able to design molecules with specific properties tailored to particular biological targets.

The role of interdisciplinary collaboration cannot be overstated in advancing chemical research. Combining expertise from organic chemistry, medicinal chemistry, computational chemistry, and biochemistry has led to significant breakthroughs in drug discovery. The study of compounds like 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonyl chloride exemplifies this collaborative approach, highlighting how fundamental chemical principles can lead to practical applications that benefit society.